Cas no 1807133-05-6 (2-(Difluoromethyl)-5-hydroxy-3-methoxy-6-nitropyridine)

• Product Name: 2-(Difluoromethyl)-5-hydroxy-3-methoxy-6-nitropyridine
• CAS No: 1807133-05-6
• MF: C₇H₆F₂N₂O₄
• MW: 220.130348682404
• CID: 4887021
• Update Time: 2025-06-07

2-(Difluoromethyl)-5-hydroxy-3-methoxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-hydroxy-3-methoxy-6-nitropyridine

• Inchi： 1S/C7H6F2N2O4/c1-15-4-2-3(12)7(11(13)14)10-5(4)6(8)9/h2,6,12H,1H3
• InChI Key： CEEDPSSZVTWIRJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C([N+](=O)[O-])N=1)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.8
• Topological Polar Surface Area: 88.2

Additional information on 2-(Difluoromethyl)-5-hydroxy-3-methoxy-6-nitropyridine

Introduction to 2-(Difluoromethyl)-5-hydroxy-3-methoxy-6-nitropyridine (CAS No. 1807133-05-6)

2-(Difluoromethyl)-5-hydroxy-3-methoxy-6-nitropyridine, with the CAS number 1807133-05-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted pyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of difluoromethyl, hydroxy, methoxy, and nitro substituents on the pyridine ring imparts distinct chemical and biological properties to this molecule.

The structure of 2-(Difluoromethyl)-5-hydroxy-3-methoxy-6-nitropyridine is characterized by a pyridine core with specific functional groups attached at different positions. The difluoromethyl group at the 2-position enhances the lipophilicity and metabolic stability of the molecule, while the hydroxy group at the 5-position can participate in hydrogen bonding interactions. The methoxy group at the 3-position provides additional electron-donating effects, and the nitro group at the 6-position introduces strong electron-withdrawing properties. These structural features collectively contribute to the compound's unique pharmacological profile.

Recent studies have explored the potential of 2-(Difluoromethyl)-5-hydroxy-3-methoxy-6-nitropyridine in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that 2-(Difluoromethyl)-5-hydroxy-3-methoxy-6-nitropyridine may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-(Difluoromethyl)-5-hydroxy-3-methoxy-6-nitropyridine has also been investigated for its anticancer properties. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial for preventing tumor growth and metastasis.

In addition to its direct biological activities, 2-(Difluoromethyl)-5-hydroxy-3-methoxy-6-nitropyridine has shown promise as a lead compound for drug development. Its favorable pharmacokinetic properties, such as good oral bioavailability and low toxicity, make it an attractive candidate for further optimization through medicinal chemistry approaches. Researchers are currently exploring structural modifications to enhance its potency and selectivity for specific therapeutic targets.

The synthesis of 2-(Difluoromethyl)-5-hydroxy-3-methoxy-6-nitropyridine involves a series of well-defined chemical reactions. The starting material is typically a substituted pyridine derivative, which undergoes sequential functionalization steps to introduce the desired substituents. Key synthetic routes include nucleophilic substitution reactions, electrophilic aromatic substitution reactions, and redox transformations. These synthetic strategies are designed to ensure high yields and purity of the final product.

The characterization of 2-(Difluoromethyl)-5-hydroxy-3-methoxy-6-nitropyridine is essential for confirming its identity and purity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used for this purpose. NMR spectroscopy provides detailed information about the molecular structure, while MS confirms the molecular weight and elemental composition. HPLC is used to assess the purity and detect any impurities or by-products.

In conclusion, 2-(Difluoromethyl)-5-hydroxy-3-methoxy-6-nitropyridine (CAS No. 1807133-05-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its mechanisms of action, optimize its properties through structural modifications, and evaluate its safety and efficacy in preclinical models.